Cas no 1206997-58-1 (N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide)

• Product Name: N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide
• CAS No: 1206997-58-1
• MF: C₁₁H₁₁N₅O₂S
• MW: 277.302339792252
• CID: 6057488
• PubChem ID: 45496861
• Update Time: 2025-10-28

N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide
• 2-Pyrazinecarboxamide, N-[4-[2-(methylamino)-2-oxoethyl]-2-thiazolyl]-
• 1206997-58-1
• N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)pyrazine-2-carboxamide
• N-{4-[(methylcarbamoyl)methyl]-1,3-thiazol-2-yl}pyrazine-2-carboxamide
• AKOS024628494
• N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]pyrazine-2-carboxamide
• F2202-3001

• Inchi： 1S/C11H11N5O2S/c1-12-9(17)4-7-6-19-11(15-7)16-10(18)8-5-13-2-3-14-8/h2-3,5-6H,4H2,1H3,(H,12,17)(H,15,16,18)
• InChI Key： RSILNXRZFWSGMD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CC(NC)=O)=CS2)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 277.06334578g/mol
• Monoisotopic Mass: 277.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• pka: 5.41±0.70(Predicted)

Additional information on N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide

Introduction to N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide (CAS No 1206997-58-1)

N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1206997-58-1, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, which include a thiazole ring and a pyrazine moiety, make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide is characterized by a complex arrangement of atoms that contribute to its distinct pharmacological properties. The presence of a methylcarbamoyl group at the 4-position of the thiazole ring introduces a polar functional group that can enhance interactions with biological targets. Additionally, the pyrazine ring, which is known for its stability and versatility in drug design, provides a rigid framework that can be modified to optimize binding affinity and selectivity.

In recent years, there has been growing interest in exploring the potential of heterocyclic compounds like N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide in the treatment of various diseases. The thiazole and pyrazine moieties are well-documented for their role in medicinal chemistry due to their ability to modulate biological pathways. For instance, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, while pyrazine-based compounds have shown efficacy in treating neurological disorders and metabolic diseases.

One of the most compelling aspects of N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods and high-throughput screening techniques to identify derivatives of this molecule that exhibit enhanced biological activity. These studies have revealed that modifications to the substituents on the thiazole and pyrazine rings can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound.

The synthesis of N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole ring through cyclization reactions involving appropriate precursors. Subsequent steps involve functionalization at the 4-position with the methylcarbamoyl group, followed by attachment to the pyrazine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

Evaluation of the biological activity of N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For example, preliminary data suggest that this compound may interfere with pathways involved in cell proliferation and survival, making it a candidate for anticancer therapy. Additionally, its interaction with inflammatory mediators has been explored, indicating potential applications in anti-inflammatory drug development.

The pharmacokinetic properties of N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide are also under investigation to determine its suitability for clinical use. Absorption, distribution, metabolism, and excretion (ADME) studies have been performed to assess how the compound behaves within the body. These studies are crucial for understanding its bioavailability and potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize metabolites and degradation products.

The development of novel therapeutic agents often involves optimization of lead compounds through structural modifications. In the case of N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide, researchers are exploring various strategies to enhance its efficacy and safety profile. These strategies include changes to the substitution patterns on the thiazole and pyrazine rings, as well as modifications to improve solubility and reduce toxicity. Computational modeling has played a key role in predicting how these changes will affect biological activity.

The impact of N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-yl}pyrazine-2-carboxamide on drug discovery extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are increasingly interested in leveraging novel heterocyclic compounds like this one to develop next-generation therapeutics. Collaborative efforts between academic institutions and industry partners are essential for translating laboratory findings into clinical reality.

In conclusion, N-{4-(methylcarbamoyl)methyl-1,3-thiazol-2-ylyl}pyrazine - carboxamide (CAS No 1206997 -58 -1) represents an exciting avenue for pharmaceutical innovation. Its unique structure , combined with promising biological activity , makes it a valuable candidate for further development . As research continues , we can expect more insights into its therapeutic potential , paving the way for new treatments targeting various diseases . The continued exploration of this compound underscores the importance of heterocyclic chemistry in advancing medicinal science .